Cas no 21150-01-6 (b,b-dimethyl-1H-Imidazole-5-ethanamine)

b,b-dimethyl-1H-Imidazole-5-ethanamine structure
21150-01-6 structure
Product Name:b,b-dimethyl-1H-Imidazole-5-ethanamine
CAS No:21150-01-6
MF:C7H13N3
MW:139.198220968246
CID:1398932
PubChem ID:30507
Update Time:2025-04-20

b,b-dimethyl-1H-Imidazole-5-ethanamine Chemical and Physical Properties

Names and Identifiers

    • b,b-dimethyl-1H-Imidazole-5-ethanamine
    • 2-(1H-imidazol-5-yl)-2-methylpropan-1-amine
    • β,β-Dimethyl-1H-imidazole-4-ethanamine
    • OKJUBHQJVNBSOG-UHFFFAOYSA-N
    • 2-(1H-Imidazol-4-yl)-2-methyl-1-propanamine #
    • 21150-01-6
    • SCHEMBL14415970
    • SCHEMBL7179426
    • AKOS006375408
    • 1H-Imidazole-4-ethanamine, .beta.,.beta.-dimethyl-
    • EN300-1817828
    • BETA,BETA-DIMETHYL-1H-IMIDAZOLE-4-ETHANAMINE
    • .beta.,.beta.-Dimethylhistamine
    • CHEMBL3305036
    • DTXSID90175392
    • Imidazole, 4-(2-amino-1,1-dimethylethyl)-
    • Inchi: 1S/C7H13N3/c1-7(2,4-8)6-3-9-5-10-6/h3,5H,4,8H2,1-2H3,(H,9,10)
    • InChI Key: OKJUBHQJVNBSOG-UHFFFAOYSA-N
    • SMILES: N1C=NC=C1C(C)(C)CN

Computed Properties

  • Exact Mass: 139.11109
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7

b,b-dimethyl-1H-Imidazole-5-ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1817828-0.05g
2-(1H-imidazol-4-yl)-2-methylpropan-1-amine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1817828-5.0g
2-(1H-imidazol-4-yl)-2-methylpropan-1-amine
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Enamine
EN300-1817828-10.0g
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1PlusChem
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